Cas no 1261737-66-9 (2,5-Bis(2-(trifluoromethyl)phenyl)pyridine-4-acetic acid)

2,5-Bis(2-(trifluoromethyl)phenyl)pyridine-4-acetic acid is a fluorinated pyridine derivative characterized by its trifluoromethyl-substituted aromatic rings and acetic acid functional group. This compound exhibits strong electron-withdrawing properties due to the presence of multiple trifluoromethyl groups, enhancing its utility in pharmaceutical and agrochemical applications. The rigid pyridine core, combined with the steric and electronic effects of the substituents, contributes to its potential as a building block for bioactive molecules or advanced materials. Its structural features may also facilitate binding interactions in medicinal chemistry, particularly in the design of enzyme inhibitors or receptor modulators. The compound's stability and synthetic versatility make it a valuable intermediate in specialized organic synthesis.

2,5-Bis(2-(trifluoromethyl)phenyl)pyridine-4-acetic acid structure

1261737-66-9 structure

Product Name:2,5-Bis(2-(trifluoromethyl)phenyl)pyridine-4-acetic acid

CAS No:1261737-66-9

MF:C₂₁H₁₃F₆NO₂

MW:425.323846578598

CID:4982647

Update Time:2025-05-21

2,5-Bis(2-(trifluoromethyl)phenyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

- 2,5-Bis(2-(trifluoromethyl)phenyl)pyridine-4-acetic acid
- Inchi： 1S/C21H13F6NO2/c22-20(23,24)16-7-3-1-5-13(16)15-11-28-18(9-12(15)10-19(29)30)14-6-2-4-8-17(14)21(25,26)27/h1-9,11H,10H2,(H,29,30)
- InChI Key： COPMTPZFOYTQJY-UHFFFAOYSA-N
- SMILES： FC(C1C=CC=CC=1C1=CN=C(C2C=CC=CC=2C(F)(F)F)C=C1CC(=O)O)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 30
Rotatable Bond Count: 4
Complexity: 593
XLogP3: 5.4
Topological Polar Surface Area: 50.2

2,5-Bis(2-(trifluoromethyl)phenyl)pyridine-4-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013009372-250mg	2,5-Bis(2-(trifluoromethyl)phenyl)pyridine-4-acetic acid	1261737-66-9	97%	250mg	$475.20	2023-09-03
Alichem	A013009372-500mg	2,5-Bis(2-(trifluoromethyl)phenyl)pyridine-4-acetic acid	1261737-66-9	97%	500mg	$823.15	2023-09-03
Alichem	A013009372-1g	2,5-Bis(2-(trifluoromethyl)phenyl)pyridine-4-acetic acid	1261737-66-9	97%	1g	$1504.90	2023-09-03

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Additional information on 2,5-Bis(2-(trifluoromethyl)phenyl)pyridine-4-acetic acid

Recent Advances in the Study of 2,5-Bis(2-(trifluoromethyl)phenyl)pyridine-4-acetic acid (CAS: 1261737-66-9)

The compound 2,5-Bis(2-(trifluoromethyl)phenyl)pyridine-4-acetic acid (CAS: 1261737-66-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethylphenyl and pyridine acetic acid moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological activity, particularly in the context of anti-inflammatory and anticancer drug development.

One of the key findings in recent literature is the role of this compound as a potent inhibitor of specific inflammatory pathways. Researchers have demonstrated that 2,5-Bis(2-(trifluoromethyl)phenyl)pyridine-4-acetic acid can effectively modulate the activity of key enzymes involved in the production of pro-inflammatory cytokines. This property makes it a candidate for the development of novel anti-inflammatory agents with potentially fewer side effects compared to existing therapeutics.

In addition to its anti-inflammatory properties, recent studies have explored the anticancer potential of this compound. Preliminary in vitro and in vivo experiments have shown that it can induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action appears to involve the disruption of mitochondrial function and the activation of intrinsic apoptotic pathways. These findings suggest that further optimization of this compound could lead to the development of new anticancer drugs with improved efficacy and selectivity.

The synthesis and structural characterization of 2,5-Bis(2-(trifluoromethyl)phenyl)pyridine-4-acetic acid have also been a focus of recent research. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structure and purity of the compound. Additionally, computational modeling studies have provided insights into its molecular interactions with biological targets, aiding in the rational design of derivatives with enhanced pharmacological properties.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the current body of research underscores the potential of 2,5-Bis(2-(trifluoromethyl)phenyl)pyridine-4-acetic acid as a versatile scaffold for drug discovery, with applications spanning multiple therapeutic areas.

In conclusion, the recent advancements in the study of 2,5-Bis(2-(trifluoromethyl)phenyl)pyridine-4-acetic acid highlight its significance in chemical biology and pharmaceutical research. Ongoing investigations into its mechanisms of action, structural optimization, and therapeutic potential are expected to yield valuable insights and pave the way for the development of novel drugs. Future research should focus on addressing the remaining challenges to fully realize the clinical potential of this promising compound.